Cas no 827598-31-2 (1-(1-piperazinyl)-3-Isoquinolinamine)

1-(1-piperazinyl)-3-Isoquinolinamine structure
827598-31-2 structure
Product Name:1-(1-piperazinyl)-3-Isoquinolinamine
CAS No:827598-31-2
MF:C13H16N4
MW:228.292942047119
CID:1118416
PubChem ID:40423895
Update Time:2025-04-20

1-(1-piperazinyl)-3-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-piperazinyl)-3-Isoquinolinamine
    • 1-piperazin-1-ylisoquinolin-3-amine
    • 1-(PIPERAZIN-1-YL)ISOQUINOLIN-3-AMINE
    • DTXSID30654095
    • SCHEMBL12215244
    • 827598-31-2
    • Inchi: 1S/C13H16N4/c14-12-9-10-3-1-2-4-11(10)13(16-12)17-7-5-15-6-8-17/h1-4,9,15H,5-8H2,(H2,14,16)
    • InChI Key: YYDPDVNRCMURLV-UHFFFAOYSA-N
    • SMILES: N1(C2C3C=CC=CC=3C=C(N)N=2)CCNCC1

Computed Properties

  • Exact Mass: 228.137496527g/mol
  • Monoisotopic Mass: 228.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.2Ų
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